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Compound of Interest

Compound Name: Dichloropropanol

Cat. No.: B8674427 Get Quote

For laboratory professionals engaged in cutting-edge research and drug development, the safe

handling of chemical reagents is paramount. Dichloropropanol, a versatile solvent and

chemical intermediate, requires stringent safety protocols due to its significant health hazards.

This guide provides essential, procedural information for the safe handling, use, and disposal

of dichloropropanol to ensure the well-being of laboratory personnel and maintain a secure

research environment.

Dichloropropanol is classified as a toxic substance that is harmful if swallowed, inhaled, or

absorbed through the skin.[1][2][3] It is an irritant to the skin, eyes, and respiratory tract and is

suspected of causing cancer.[1][2][4] Furthermore, it may cause damage to vital organs such

as the liver and kidneys.[1][2][4] Due to these risks, minimizing exposure is a critical objective.

Engineering Controls and Personal Protective
Equipment (PPE)
Before handling dichloropropanol, ensure that appropriate engineering controls are in place.

All work must be conducted in a well-ventilated area, preferably within a certified chemical fume

hood to control vapor release at the source.[5][6] Emergency shower and eyewash stations

should be immediately accessible.[7]

Adherence to the correct PPE is the final and most critical barrier to exposure. The following

table summarizes the required personal protective equipment.
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Protection Type Specific Recommendations Rationale

Hand Protection

Wear chemical-resistant

gloves. While specific

breakthrough data for

dichloropropanol is limited,

double-gloving with compatible

materials such as Nitrile or

Neoprene is a recommended

practice. Always consult the

glove manufacturer's chemical

resistance guide for specific

recommendations and

breakthrough times.[8][9]

Protects against skin

absorption, which is a primary

route of exposure.

Dichloropropanol is harmful in

contact with skin.[1][2]

Eye and Face Protection

Use chemical splash goggles

that meet ANSI Z87.1

standards. When there is a

significant risk of splashing, a

face shield should be worn

over the goggles.[10]

Prevents contact with eyes,

which can cause serious

irritation and potential damage.

[1][7]

Skin and Body Protection

Wear a chemical-resistant lab

coat, fully buttoned. Long

pants and closed-toe, closed-

heel shoes are mandatory. For

larger quantities or significant

splash risk, a chemical-

resistant apron or coveralls

should be used.[10][11]

Minimizes the risk of skin

contact from spills or splashes.

[5] Contaminated clothing must

be removed immediately and

laundered properly before

reuse.[7][12]

Respiratory Protection Respiratory protection is

typically not required when

working within a certified and

properly functioning chemical

fume hood.[7] If engineering

controls are insufficient or in

the event of a spill, a NIOSH-

approved air-purifying

Protects against inhalation of

toxic and potentially fatal

vapors.[2][13]
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respirator with organic vapor

cartridges should be used.[11]

Quantitative Safety Data
Understanding the chemical and physical properties of dichloropropanol is essential for its

safe handling. Notably, no official occupational exposure limits have been established by OSHA

(PEL) or ACGIH (TLV).[1] This absence of a defined limit underscores the need to minimize all

contact and reduce exposure to the lowest possible level.[1]

Parameter Value Source

Chemical Name 1,3-Dichloro-2-propanol [1]

CAS Number 96-23-1 [1]

Appearance Colorless to yellow liquid [3]

Flash Point 74 - 85 °C (165 - 185 °F) [1][6][8]

Boiling Point 172 - 176 °C (342 - 349 °F) [6]

Specific Gravity 1.351 g/cm³ [6]

Vapor Density 4.45 (Air = 1.0) [6][8]

Occupational Exposure Limits

(PEL/TLV)
Not Established [1]

Acute Oral Toxicity (LD50, Rat) 81 mg/kg [2]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines a standard procedure for using dichloropropanol as a solvent in a

laboratory setting.

Objective: To safely use dichloropropanol as a solvent for a chemical reaction.

Materials:

Dichloropropanol
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Reactants

Glassware (round-bottom flask, condenser, etc.)

Stir plate and stir bar

Appropriate PPE (as defined in the table above)

Chemical spill kit

Hazardous waste container

Procedure:

Preparation and Pre-Use Inspection:

Confirm the chemical fume hood is operational and the sash is at the appropriate working

height.

Don all required PPE: lab coat, chemical splash goggles, and double gloves.

Inspect glassware for any cracks or defects before use.

Ensure the designated hazardous waste container is properly labeled and accessible

within the fume hood.

Reagent Handling and Dispensing:

Ground and bond the container when transferring the material to prevent static discharge.

[1]

Carefully measure the required volume of dichloropropanol inside the fume hood. Avoid

generating mists or vapors.

Keep the primary container of dichloropropanol tightly sealed when not in use.[5][7]

Performing the Reaction:

Combine reactants in the flask inside the fume hood.
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Add the dichloropropanol solvent slowly to the reaction vessel.

Assemble the reaction apparatus (e.g., with condenser) securely.

Initiate stirring and heating (if required), keeping all heat sources, sparks, and open flames

away from the setup.[5][6]

Post-Reaction Workup and Cleanup:

After the reaction is complete, allow the apparatus to cool to room temperature.

Quench the reaction carefully as per the specific experimental requirements.

Transfer the reaction mixture and any solvent rinses into the designated hazardous

chemical waste container.

Decontaminate glassware with an appropriate solvent (e.g., acetone), collecting all rinsate

as hazardous waste. Then, wash with soap and water.

Doffing PPE and Personal Hygiene:

Remove gloves using the proper technique to avoid skin contact and dispose of them in

the solid hazardous waste stream.

Remove lab coat and goggles.

Wash hands and forearms thoroughly with soap and water.[5][6]

Emergency and Disposal Plans
A clear plan for emergencies and waste disposal is non-negotiable.

Spill Response
Small Spills (inside a fume hood):

Alert personnel in the immediate area.
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Absorb the spill using an inert material such as vermiculite, sand, or earth.[1][7] Do not

use combustible absorbents like paper towels.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[5]

Wipe the area with soap and water.

Large Spills (or any spill outside a fume hood):

Evacuate all non-essential personnel from the area immediately.[7]

Alert your institution's Environmental Health and Safety (EHS) department and follow their

emergency procedures.

Remove all sources of ignition.[7]

Ventilate the area if it is safe to do so.

First Aid Measures
Inhalation: Move the victim to fresh air immediately.[1][5] If breathing is difficult or has

stopped, provide artificial respiration (avoiding mouth-to-mouth) and seek immediate medical

attention.[5][6]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[1][5] Seek immediate medical aid.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

water.[1] Never give anything by mouth to an unconscious person.[1] Seek immediate

medical attention.[1][5]

Disposal Plan
All dichloropropanol and materials contaminated with it must be treated as hazardous waste.
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Liquid Waste: Collect all dichloropropanol-containing solutions in a dedicated, sealed, and

clearly labeled hazardous waste container. The container should be stored in a cool, well-

ventilated area away from incompatible materials like strong oxidizing agents and acids.[5][6]

[7]

Solid Waste: All contaminated disposables (gloves, absorbent pads, pipette tips, etc.) must

be placed in a sealed, labeled container for solid hazardous waste.

Final Disposal: Adhere strictly to your institution's and local/national hazardous waste

regulations for the final disposal of the waste containers.[6][7]
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Caption: Workflow for the safe handling and disposal of Dichloropropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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